Cas no 898612-58-3 (N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 898612-58-3
• MF: C₁₆H₁₃ClN₄O₃S
• MW: 376.817420721054
• CID: 5486019
• Update Time: 2025-05-19

N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C16H13ClN4O3S/c1-23-13-3-2-11(17)8-12(13)19-14(22)9-25-16-21-20-15(24-16)10-4-6-18-7-5-10/h2-8H,9H2,1H3,(H,19,22)
• InChI Key： VXSINYKPFIUMCC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NN=C(C2=CC=NC=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 898612-58-3)

The compound N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS No. 898612-58-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate architecture, combining a chloro-methoxyphenyl moiety with a pyridinyl-oxadiazole core linked via a sulfanylacetamide bridge. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or protein interactions.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing 1,3,4-oxadiazole rings. These structures are frequently explored for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both pyridine and oxadiazole rings in this molecule makes it particularly interesting for researchers investigating small molecule inhibitors or modulators of protein-protein interactions, which are hot topics in current drug development.

The chloro-methoxy substitution pattern on the phenyl ring is noteworthy, as similar motifs are found in several clinically approved drugs. This structural feature often contributes to enhanced pharmacokinetic properties and target binding affinity. Meanwhile, the sulfanyl linkage in the molecule offers potential for further chemical modifications, making it a valuable scaffold for medicinal chemistry optimization. Researchers frequently search for information about such versatile chemical building blocks that can serve as starting points for drug discovery programs.

From a synthetic chemistry perspective, the preparation of N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide involves interesting multistep organic transformations. The construction of the 1,3,4-oxadiazole ring typically requires careful control of reaction conditions, while the introduction of the sulfanylacetamide group demands selective protection and deprotection strategies. These synthetic challenges make the compound an excellent subject for discussions about modern heterocyclic synthesis techniques, a topic frequently searched by chemistry students and researchers alike.

In the context of current research trends, this compound aligns well with the growing interest in fragment-based drug discovery and privileged structures in medicinal chemistry. The molecular weight and complexity of 898612-58-3 place it in an ideal range for such applications. Many researchers are actively searching for information about bioisosteric replacements and scaffold hopping strategies, where compounds like this could serve as valuable examples or starting points for their work.

The physicochemical properties of N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide are also worth noting. The balanced presence of both hydrophobic (aromatic rings) and hydrophilic (amide and heterocyclic nitrogen atoms) elements suggests favorable drug-like properties, making it relevant to discussions about Lipinski's rule of five and molecular property optimization - topics that consistently rank high in search queries related to pharmaceutical chemistry.

While specific biological data for this exact compound may be limited in public literature, the structural features present in CAS 898612-58-3 suggest several potential research directions. The pyridinyl-oxadiazole component, in particular, has been associated with various biological activities in similar compounds, making this molecule potentially interesting for studies targeting kinase inhibition or receptor modulation. These areas represent some of the most searched topics in current medicinal chemistry research.

From a safety and handling perspective, while 898612-58-3 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical compound. Researchers often search for information about chemical stability, storage conditions, and handling precautions for specialized organic compounds like this one.

The commercial availability and synthetic accessibility of N-(5-chloro-2-methoxyphenyl)-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide make it a practical candidate for various research applications. Chemical suppliers and research organizations frequently seek information about custom synthesis services and scalable production methods for such specialized compounds, indicating strong market interest in molecules of this class.

In conclusion, CAS 898612-58-3 represents an intriguing example of modern medicinal chemistry with its combination of aromatic systems, heterocyclic cores, and functional group diversity. Its structural features align with current research trends in drug discovery and pharmaceutical development, making it a compound worth watching in scientific literature. As research into targeted therapies and small molecule drugs continues to expand, compounds like this will likely remain important subjects of investigation and discussion in the scientific community.